Cas no 6443-72-7 (3,4-Dimethoxycinnamonitrile, predominantly trans)

3,4-Dimethoxycinnamonitrile, predominantly trans Properties

Names and Identifiers

• 3-(3,4-Dimethoxyphenyl)acrylonitrile
• 3,4-Dimethoxycinnamonitrile, predominantly trans
• (2E)-3-(3,4-Dimethoxyphenyl)acrylonitrile
• (E)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile
• 3,4-Dimethoxycinnamonitrile
• NSC51968
• Cambridge id 5107337
• HMS1577D01
• DTXSID701254922
• 2-Propenenitrile,4-dimethoxyphenyl)-
• 3,4-Dimethoxycinnamonitrile,c&t
• (2E)-3-(3,4-Dimethoxyphenyl)-2-propenenitrile
• (2E)-3-(3,4-Dimethoxyphenyl)-2-propenenitrile #
• 37629-85-9
• MFCD00001931
• NSC-51968
• 3,4-Dimethoxycinnamonitrile, predominantly trans, 97%
• A834753
• AKOS005171604
• 2-Propenenitrile, 3-(3,4-dimethoxyphenyl)-
• (E)-3-(3,4-dimethoxyphenyl)-2-propenenitrile
• (E)-3-(3,4-Dimethoxyphenyl)acrylonitrile
• .beta.-(3,4-Dimethoxyphenyl)acrylonitrile
• Cinnamonitrile, 3,4-dimethoxy-
• EINECS 253-573-6
• EINECS 229-240-6
• (2E)-3-(3,4-dimethoxyphenyl)acrylonitrile
• 6443-72-7
• NS00045994
• NSC 51968
• F81462
• AS-62993
• 2-Propenenitrile,3-(3,4-dimethoxyphenyl)-,(2E)-
• SCHEMBL4496389
• (2E)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile
• Cinnamonitrile,4-dimethoxy-
• ALBB-005919
• STK500560
• +Expand

• MDL： MFCD00001931
• InChIKey： WGPTVEZJYRFEGT-ONEGZZNKSA-N
• Inchi： 1S/C11H11NO2/c1-13-10-6-5-9(4-3-7-12)8-11(10)14-2/h3-6,8H,1-2H3
• SMILES： COC1=C(OC)C=CC(/C=C/C#N)=C1

Computed Properties

• Exact Mass: 189.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 189.078979
• Heavy Atom Count: 14
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• LogP: 2.24058
• PSA: 42.25000
• Refractive Index: 1.5012 (estimate)
• Boiling Point: 324.47°C (rough estimate)
• Melting Point: 181-184C
• Flash Point: 134.3ºC
• Color/Form: Yellow crystalline powder
• Solubility: Not determined
• Density: 1.1596 (rough estimate)

3,4-Dimethoxycinnamonitrile, predominantly trans Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Storage Condition：Store in a tightly closed container. Store in a cool, dry, well-ventilated area away from incompatible substances.
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：IRRITANT

3,4-Dimethoxycinnamonitrile, predominantly trans Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%